Cas no 918298-59-6 (Thieno[3,4-b]pyrazine, 5,7-bis(3-dodecyl-2-thienyl)-)

• Product Name: Thieno[3,4-b]pyrazine, 5,7-bis(3-dodecyl-2-thienyl)-
• CAS No: 918298-59-6
• MF: C₃₈H₅₆N₂S₃
• MW: 637.059646606445
• CID: 778482
• PubChem ID: 71427629
• Update Time: 2025-04-19

Thieno[3,4-b]pyrazine, 5,7-bis(3-dodecyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]pyrazine, 5,7-bis(3-dodecyl-2-thienyl)-
• 5,7-bis(3-dodecylthiophen-2-yl)thieno[3,4-b]pyrazine
• DTXSID20846366
• 918298-59-6

• Inchi： 1S/C38H56N2S3/c1-3-5-7-9-11-13-15-17-19-21-23-31-25-29-41-35(31)37-33-34(40-28-27-39-33)38(43-37)36-32(26-30-42-36)24-22-20-18-16-14-12-10-8-6-4-2/h25-30H,3-24H2,1-2H3
• InChI Key： YGDPOCNIMQFPIU-UHFFFAOYSA-N
• SMILES： S1C(=C2C(=C1C1=C(C=CS1)CCCCCCCCCCCC)N=CC=N2)C1=C(C=CS1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 636.36056332g/mol
• Monoisotopic Mass: 636.36056332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 24
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.1
• Topological Polar Surface Area: 111Ų